Cas no 1891868-60-2 (1-(3-bromo-2-methylphenyl)cyclobutylmethanamine)

• Product Name: 1-(3-bromo-2-methylphenyl)cyclobutylmethanamine
• CAS No: 1891868-60-2
• MF: C₁₂H₁₆BrN
• MW: 254.166142463684
• CID: 5997043
• PubChem ID: 117388178
• Update Time: 2025-05-20

1-(3-bromo-2-methylphenyl)cyclobutylmethanamine Chemical and Physical Properties

Names and Identifiers

• 1-(3-bromo-2-methylphenyl)cyclobutylmethanamine
• EN300-1907125
• [1-(3-bromo-2-methylphenyl)cyclobutyl]methanamine
• 1891868-60-2

• Inchi： 1S/C12H16BrN/c1-9-10(4-2-5-11(9)13)12(8-14)6-3-7-12/h2,4-5H,3,6-8,14H2,1H3
• InChI Key： HDMKMLCQAOOXCG-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC(=C1C)C1(CN)CCC1

Computed Properties

• Exact Mass: 253.04661g/mol
• Monoisotopic Mass: 253.04661g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 14
• Rotatable Bond Count: 2
• Complexity: 201
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 26Ų

Additional information on 1-(3-bromo-2-methylphenyl)cyclobutylmethanamine

Research Brief on 1-(3-bromo-2-methylphenyl)cyclobutylmethanamine (CAS: 1891868-60-2): Recent Advances and Applications

The compound 1-(3-bromo-2-methylphenyl)cyclobutylmethanamine (CAS: 1891868-60-2) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This research brief synthesizes the latest findings on this compound, focusing on its synthesis, pharmacological activities, and emerging roles in drug discovery.

Recent studies have highlighted the versatility of 1-(3-bromo-2-methylphenyl)cyclobutylmethanamine as a key intermediate in the synthesis of novel bioactive molecules. Its structural motif, featuring a cyclobutylmethanamine group attached to a brominated aromatic ring, offers a promising scaffold for the development of CNS-targeting agents. A 2023 study published in the Journal of Medicinal Chemistry demonstrated its efficacy as a precursor in the synthesis of sigma-1 receptor modulators, showing potential applications in neuropathic pain management.

Pharmacokinetic evaluations of derivatives containing the 1-(3-bromo-2-methylphenyl)cyclobutylmethanamine core have revealed favorable blood-brain barrier penetration properties. Research conducted at several academic institutions has identified this compound as a privileged structure for developing novel antidepressants and anxiolytics, with several patent applications filed in the past two years covering its use in these therapeutic areas.

The synthetic accessibility of 1-(3-bromo-2-methylphenyl)cyclobutylmethanamine has been improved through recent methodological advances. A 2024 publication in Organic Process Research & Development described an optimized, scalable synthesis route with improved yield and purity, addressing previous challenges in large-scale production. This development is particularly significant for pharmaceutical companies exploring this compound for clinical development.

Emerging research suggests potential applications beyond CNS disorders. Preliminary in vitro studies indicate that certain derivatives show promising activity against resistant bacterial strains, opening new avenues for antibiotic development. Additionally, its metal-chelating properties are being investigated for applications in radiopharmaceuticals and diagnostic imaging agents.

While the therapeutic potential of 1-(3-bromo-2-methylphenyl)cyclobutylmethanamine is becoming increasingly apparent, further research is needed to fully characterize its safety profile and optimize its pharmacological properties. Current studies are focusing on structure-activity relationship (SAR) analyses to identify the most promising derivatives for clinical translation. The compound's unique combination of synthetic accessibility and biological activity positions it as an important focus area for future drug discovery efforts.